Butanoic acid, 3-methyl-, (1S,3S,5Z,7R,8E,11R,13E,15S,17R,21R,23R,25S)-1,11,21-trihydroxy-17-(1R)-1-
Butanoic acid, 3-methyl-, (1S,3S,5Z,7R,8E,11R,13E,15S,17R,21R,23R,25S)-1,11,21-trihydroxy-17-(1R)-1-
Brand Name:
Vulcanchem
CAS No.:
102580-65-4
VCID:
VC0034616
InChI:
InChI=1S/C42H64O15/c1-10-24(2)38(48)55-34-21-31-18-28(44)19-37(47)54-33(25(3)43)20-30-15-27(17-36(46)52-9)22-41(49,56-30)39(4,5)12-11-29-13-26(16-35(45)51-8)14-32(53-29)23-42(50,57-31)40(34,6)7/h11-12,16-17,24-25,28-34,43-44,49-50H,10,13-15,18-23H2,1-9H3/b12-11+,26-16-,27-17+
SMILES:
CCC(C)C(=O)OC1CC2CC(CC(=O)OC(CC3CC(=CC(=O)OC)CC(O3)(C(C=CC4CC(=CC(=O)OC)CC(O4)CC(C1(C)C)(O2)O)(C)C)O)C(C)O)O
Molecular Formula:
C42H64O15
Molecular Weight:
808.9 g/mol
Butanoic acid, 3-methyl-, (1S,3S,5Z,7R,8E,11R,13E,15S,17R,21R,23R,25S)-1,11,21-trihydroxy-17-(1R)-1-
CAS No.: 102580-65-4
Main Products
VCID: VC0034616
Molecular Formula: C42H64O15
Molecular Weight: 808.9 g/mol
| CAS No. | 102580-65-4 |
|---|---|
| Product Name | Butanoic acid, 3-methyl-, (1S,3S,5Z,7R,8E,11R,13E,15S,17R,21R,23R,25S)-1,11,21-trihydroxy-17-(1R)-1- |
| Molecular Formula | C42H64O15 |
| Molecular Weight | 808.9 g/mol |
| IUPAC Name | [(5E,8E,13E)-1,11,21-trihydroxy-17-(1-hydroxyethyl)-5,13-bis(2-methoxy-2-oxoethylidene)-10,10,26,26-tetramethyl-19-oxo-18,27,28,29-tetraoxatetracyclo[21.3.1.13,7.111,15]nonacos-8-en-25-yl] 2-methylbutanoate |
| Standard InChI | InChI=1S/C42H64O15/c1-10-24(2)38(48)55-34-21-31-18-28(44)19-37(47)54-33(25(3)43)20-30-15-27(17-36(46)52-9)22-41(49,56-30)39(4,5)12-11-29-13-26(16-35(45)51-8)14-32(53-29)23-42(50,57-31)40(34,6)7/h11-12,16-17,24-25,28-34,43-44,49-50H,10,13-15,18-23H2,1-9H3/b12-11+,26-16-,27-17+ |
| Standard InChIKey | NJMZVUZEDLKEGZ-XMADZBCLSA-N |
| Isomeric SMILES | CCC(C)C(=O)OC1CC2CC(CC(=O)OC(CC3C/C(=C\C(=O)OC)/CC(O3)(C(/C=C/C4C/C(=C/C(=O)OC)/CC(O4)CC(C1(C)C)(O2)O)(C)C)O)C(C)O)O |
| SMILES | CCC(C)C(=O)OC1CC2CC(CC(=O)OC(CC3CC(=CC(=O)OC)CC(O3)(C(C=CC4CC(=CC(=O)OC)CC(O4)CC(C1(C)C)(O2)O)(C)C)O)C(C)O)O |
| Canonical SMILES | CCC(C)C(=O)OC1CC2CC(CC(=O)OC(CC3CC(=CC(=O)OC)CC(O3)(C(C=CC4CC(=CC(=O)OC)CC(O4)CC(C1(C)C)(O2)O)(C)C)O)C(C)O)O |
| Synonyms | Butanoic acid, 3-methyl-, (1S,3S,5Z,7R,8E,11R,13E,15S,17R,21R,23R,25S)-1,11,21-trihydroxy-17-(1R)-1-hydroxyethyl-5,13-bis(2-methoxy-2-oxoethylidene)-10,10,26,26-tetramethyl-19-oxo-18,27,28,29-tetraoxatetracyclo21.3.1.13,7.111,15nonacos-8-en-25-yl est |
| PubChem Compound | 6438934 |
| Last Modified | Nov 11 2021 |
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